![molecular formula C8H7BrN2 B1519350 5-bromo-4-methyl-1H-pyrrolo[2,3-b]pyridine CAS No. 1150617-52-9](/img/structure/B1519350.png)
5-bromo-4-methyl-1H-pyrrolo[2,3-b]pyridine
Cat. No. B1519350
M. Wt: 211.06 g/mol
InChI Key: NWINRLXRPPSXIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([CH3:11])[c:4]2[c:5]([n:6][cH:7]1)[nH:8][cH:9][cH:10]2.[Cl:12][N:13]1[C:14](=[O:15])[CH2:16][CH2:17][C:18]1=[O:19].[O:21]1[CH2:22][CH2:23][CH2:24][CH2:25]1.[OH2:20]>>[Br:1][c:2]1[c:3]([CH3:11])[c:4]2[c:5]([n:6][cH:7]1)[nH:8][cH:9][c:10]2[Cl:12]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1c(Br)cnc2[nH]ccc12
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1c(Br)cnc2[nH]cc(Cl)c12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
